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Compound of Interest

Compound Name: 1,10-Diiododecane

Cat. No.: B1670033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,10-Diiododecane is a linear bifunctional alkyl iodide that serves as a valuable building block

and crosslinking agent in organic synthesis and materials science. Its ten-carbon aliphatic

chain is terminated at both ends by iodine atoms, rendering it susceptible to nucleophilic

substitution reactions. This property makes it a key intermediate in the synthesis of various

compounds, including quaternary ammonium salts with antiseptic properties like dequalinium

chloride. This technical guide provides a comprehensive overview of the physicochemical

properties of 1,10-diiododecane, along with detailed experimental protocols for its synthesis

and key applications.

Physicochemical Properties
The fundamental physicochemical properties of 1,10-diiododecane are summarized in the

table below, providing a quick reference for laboratory use.
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Property Value Reference(s)

Molecular Formula C₁₀H₂₀I₂ [1][2][3][4]

Molecular Weight 394.07 g/mol [1]

CAS Number 16355-92-3

Appearance
White to yellow or orange

powder, lump, or clear liquid.

Melting Point 33-35 °C

Boiling Point 197-200 °C at 12 mmHg

Density 2.35 g/cm³

Refractive Index 1.4824 (estimate)

Solubility
Soluble in methanol. Insoluble

in water.

Flash Point >110 °C (>230 °F)

Storage

Keep in a dark place, sealed in

a dry, room temperature

environment.

Sensitivity Light sensitive.

Experimental Protocols
Synthesis of 1,10-Diiododecane via the Finkelstein
Reaction
The Finkelstein reaction is a widely used method for the synthesis of alkyl iodides from the

corresponding alkyl chlorides or bromides. This reaction is an equilibrium process that can be

driven to completion by taking advantage of the differential solubility of the halide salts in a

suitable solvent, typically acetone.

Reaction Principle:
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The reaction proceeds via an Sₙ2 mechanism where an iodide ion from a soluble salt (e.g.,

sodium iodide) displaces a bromide or chloride from the alkyl chain. The newly formed sodium

bromide or chloride is insoluble in acetone and precipitates out of the solution, thus driving the

equilibrium towards the formation of the alkyl iodide.

Starting Materials:

1,10-Dibromodecane (or 1,10-Dichlorodecane)

Sodium Iodide (NaI)

Acetone (anhydrous)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

1,10-dibromodecane in a minimal amount of anhydrous acetone.

Add a stoichiometric excess (typically 2.5 to 3 equivalents) of sodium iodide to the solution.

Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by

the formation of a white precipitate (NaBr or NaCl).

Continue refluxing for several hours (typically 24-48 hours) until the reaction is complete (can

be monitored by TLC or GC-MS).

After completion, allow the reaction mixture to cool to room temperature.

Filter the mixture to remove the precipitated sodium bromide/chloride.

The filtrate, containing the dissolved 1,10-diiododecane, is then concentrated under

reduced pressure to remove the acetone.

The crude product is then purified. A common method is to dissolve the residue in a water-

immiscible organic solvent (e.g., dichloromethane or diethyl ether), wash the organic layer

with an aqueous solution of sodium thiosulfate to remove any residual iodine, followed by a

wash with brine.
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The organic layer is then dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄),

filtered, and the solvent is evaporated under reduced pressure to yield the purified 1,10-
diiododecane.

Reactants
Process

Products & By-product

1,10-Dibromodecane
(in Acetone) Reflux

Sodium Iodide
(in Acetone)

1,10-Diiododecane
(in Acetone)

Sodium Bromide
(Precipitate)

Drives Equilibrium

Click to download full resolution via product page

Diagram 1: Logical workflow for the synthesis of 1,10-diiododecane via the Finkelstein

reaction.

Application in the Synthesis of Dequalinium Chloride
1,10-Diiododecane is a key reagent in the synthesis of dequalinium chloride, a bis-quaternary

ammonium antiseptic. The synthesis involves the quaternization of two molecules of 4-amino-

2-methylquinoline (lepidine) with one molecule of 1,10-diiododecane.

Reaction Principle:

This is a bimolecular nucleophilic substitution (Sₙ2) reaction where the nitrogen atom of the

quinoline ring acts as a nucleophile, attacking the terminal carbon atoms of the 1,10-
diiododecane and displacing the iodide ions. This results in the formation of a dicationic

species with iodide as the counter-ion (dequalinium iodide), which is then converted to

dequalinium chloride.

Starting Materials:
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4-Amino-2-methylquinoline

1,10-Diiododecane

Solvent (e.g., N,N-dimethylformamide, ethylene glycol dimethyl ether)

Hydrochloric acid

Procedure:

Dissolve 2-methyl-4-aminoquinoline and 1,10-diiododecane in a suitable solvent in a

reaction vessel. The molar ratio of 2-methyl-4-aminoquinoline to 1,10-diiododecane is

typically in the range of 2-3:1.

Heat the reaction mixture to a temperature between 80-180 °C.

Maintain the reaction at this temperature with stirring for a specified period to allow for the

formation of dequalinium iodide.

After the reaction is complete, the dequalinium iodide intermediate is isolated.

The dequalinium iodide is then treated with hydrochloric acid to exchange the iodide counter-

ions for chloride ions, yielding a crude dequalinium chloride product.

The crude product is then purified by recrystallization from a suitable solvent or a mixture of

solvents to obtain the final, purified dequalinium chloride.

Reactants

Step 1: Quaternization Intermediate Step 2: Anion Exchange Final Product

4-Amino-2-methylquinoline
(2-3 eq.)

Heat (80-180 °C)
in Solvent

1,10-Diiododecane
(1 eq.)

Dequalinium Iodide Treatment with
Hydrochloric Acid

Dequalinium Chloride
(Crude) Recrystallization Purified Dequalinium Chloride
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Diagram 2: Experimental workflow for the synthesis of dequalinium chloride using 1,10-
diiododecane.

Other Key Applications
Beyond the synthesis of dequalinium chloride, 1,10-diiododecane is utilized in several other

areas of chemical synthesis:

Alkylation Agent: It is employed as an alkylating agent in the synthesis of symmetrical and

unsymmetrical bis-cryptophanes.

Crosslinking Reagent: It serves as a crosslinking reagent for polymers such as

tetrabutylammonium polygalacturonic acid.

Precursor to Decane: It can be used to produce decane at a temperature of 20°C.

Electrochemical Studies: The electrochemical reduction of 1,10-diiododecane has been

investigated, providing insights into the mechanisms of carbon-halogen bond cleavage.

Safety and Handling
1,10-Diiododecane is classified as an irritant. It can cause skin irritation (H315), serious eye

irritation (H319), and may cause respiratory irritation (H335). Therefore, appropriate personal

protective equipment, including gloves, safety glasses, and a lab coat, should be worn when

handling this compound. Work should be conducted in a well-ventilated area or a fume hood. It

is also light-sensitive and should be stored in a tightly sealed container in a dark, dry place. For

detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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